Cas no 57324-06-8 (Phenanthrene, 9,10-dihydro-2-octyl-)

• Product Name: Phenanthrene, 9,10-dihydro-2-octyl-
• CAS No: 57324-06-8
• MF: C₂₂H₂₈
• MW: 292.457726478577
• CID: 345771
• PubChem ID: 12721089
• Update Time: 2025-04-19

Phenanthrene, 9,10-dihydro-2-octyl- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 9,10-dihydro-2-octyl-
• 2-octyl-9,10-dihydrophenanthrene
• DTXSID20508033
• 57324-06-8

• Inchi： 1S/C22H28/c1-2-3-4-5-6-7-10-18-13-16-22-20(17-18)15-14-19-11-8-9-12-21(19)22/h8-9,11-13,16-17H,2-7,10,14-15H2,1H3
• InChI Key： BRJZQBBKVJZXAJ-UHFFFAOYSA-N
• SMILES： C12C=C(C=CC=1C1C=CC=CC=1CC2)CCCCCCCC

Computed Properties

• Exact Mass: 292.21924
• Monoisotopic Mass: 292.219100893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0